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Compound of Interest

Compound Name: PBF-509

Cat. No.: B1574666 Get Quote

An In-depth Review of a Potent A₂A Receptor Antagonist for Research Applications

This technical guide provides a comprehensive overview of PBF-509 (Taminadenant), a potent

and selective antagonist of the adenosine A₂A receptor (A₂AR). Taminadenant is a valuable

research tool for scientists and drug development professionals investigating the role of the

A₂AR in various physiological and pathological processes, including neurodegenerative

diseases and cancer immunotherapy. This document details its mechanism of action, provides

sources for procurement, summarizes key quantitative data, and outlines detailed experimental

protocols.

Suppliers of PBF-509 (Taminadenant) for Research
PBF-509, also known as NIR178, is available from several chemical suppliers for research

purposes. The following table lists some of the known vendors. Researchers should verify the

purity and quality of the compound from their chosen supplier.
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Supplier Website Notes

MedchemExpress --INVALID-LINK--

Provides detailed product

information and cites relevant

research papers.

Axon Medchem --INVALID-LINK--

Offers PBF-509 and other

related adenosine receptor

ligands.

BioChemPartner --INVALID-LINK--

Lists Taminadenant and

provides contact information

for inquiries.

Chemietek --INVALID-LINK--

Describes PBF-509 as an oral

immunotherapy agent and a

potential pro-dopaminergic

drug.

Selleck Chemicals --INVALID-LINK--

Provides information on

solubility and in vivo

formulation.

Mechanism of Action and Signaling Pathway
Taminadenant is a non-xanthine, orally active, and selective antagonist of the adenosine A₂A

receptor.[1][2] The A₂A receptor is a G-protein coupled receptor (GPCR) that, upon activation

by its endogenous ligand adenosine, stimulates adenylyl cyclase to increase intracellular cyclic

adenosine monophosphate (cAMP) levels.[3] In the context of the tumor microenvironment,

high levels of adenosine act as an immunosuppressive signal by engaging A₂A receptors on

immune cells, such as T lymphocytes.[4][5] This leads to a dampening of the anti-tumor

immune response.

PBF-509 competitively binds to the A₂A receptor, blocking the binding of adenosine and

thereby inhibiting the downstream signaling cascade.[5][6] This blockade of A₂A receptor

signaling can restore the activity of tumor-infiltrating lymphocytes and enhance the anti-tumor

immune response. In the central nervous system, particularly in models of Parkinson's disease,

antagonism of the A₂A receptor by PBF-509 can reverse motor impairments.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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